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Introduction
2-Vinylbenzaldehyde, also known as 2-formylstyrene, is a bifunctional organic compound

featuring both a vinyl group and an aldehyde group attached to a benzene ring at ortho

positions. This unique arrangement of reactive moieties makes it a valuable and versatile

building block in organic synthesis, polymer chemistry, and materials science. The proximate

reactive sites allow for a range of intramolecular reactions and the formation of complex cyclic

structures. This guide provides a comprehensive overview of its chemical and physical

properties, spectroscopic signature, synthesis, reactivity, and key applications, offering field-

proven insights for professionals in research and development.

Molecular Structure and Physicochemical
Properties
The structure of 2-vinylbenzaldehyde (C₉H₈O) consists of a vinyl substituent (-CH=CH₂) and

a formyl substituent (-CHO) at the 1 and 2 positions of a benzene ring, respectively.[1][2] This

ortho-configuration is crucial to its distinct reactivity, enabling intramolecular cyclization

reactions that are not possible with its meta and para isomers. The molecule's reactivity is

governed by the interplay between the electron-withdrawing aldehyde group and the π-system

of the vinyl group and the aromatic ring.
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Key Physicochemical Data:

A summary of the core physicochemical properties of 2-vinylbenzaldehyde is presented

below.

Property Value Source(s)

CAS Number 28272-96-0 [1][3]

Molecular Formula C₉H₈O [1][3]

Molecular Weight 132.16 g/mol [2][3]

Appearance Liquid [3]

Boiling Point 232.5 °C at 760 mmHg [1]

Purity Typically ≥97% [3]

Storage
2-8°C under an inert

atmosphere
[3]

SMILES C=CC1=CC=CC=C1C=O [1][2]

InChI Key
DHEJIZSVHGOKMJ-

UHFFFAOYSA-N
[1][3]

Spectroscopic Characterization
Spectroscopic analysis is essential for the unambiguous identification and purity assessment of

2-vinylbenzaldehyde.

¹H NMR Spectroscopy: The proton NMR spectrum provides distinct signals for the aldehyde,

vinyl, and aromatic protons. The aldehydic proton typically appears as a singlet far downfield

(around δ 9.8-10.0 ppm) due to the strong deshielding effect of the carbonyl group.[4] The

vinyl protons exhibit characteristic splitting patterns in the δ 5.0-7.0 ppm region, while the

aromatic protons resonate in the δ 7.0-8.0 ppm range.

¹³C NMR Spectroscopy: The carbon NMR spectrum is characterized by a signal for the

carbonyl carbon around δ 190-193 ppm.[5] The sp² carbons of the vinyl group and the

aromatic ring appear in the δ 110-140 ppm region.
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Infrared (IR) Spectroscopy: The IR spectrum shows a strong, characteristic absorption band

for the C=O stretch of the aldehyde at approximately 1700 cm⁻¹. Other significant peaks

include C-H stretching vibrations for the vinyl and aromatic groups above 3000 cm⁻¹ and

C=C stretching vibrations for the aromatic ring around 1600 and 1480 cm⁻¹.[4]

Synthesis and Purification
Several synthetic routes to 2-vinylbenzaldehyde have been reported. A common and effective

laboratory-scale method involves a Stille cross-coupling reaction.

Example Protocol: Synthesis via Stille Coupling[7]
This procedure illustrates the synthesis of a substituted 2-vinylbenzaldehyde derivative, which

can be adapted for the parent compound.

Objective: To synthesize 4,5-dimethoxy-2-vinylbenzaldehyde from 2-bromo-4,5-

dimethoxybenzaldehyde.

Materials:

2-bromo-4,5-dimethoxybenzaldehyde

Tributyl(vinyl)tin

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

Anhydrous toluene (PhCH₃)

Ethyl acetate (EtOAc)

Petroleum ether (PE)

Silica gel for column chromatography

Procedure:

To a 25 mL round-bottom flask, add 2-bromo-4,5-dimethoxybenzaldehyde (2 mmol),

tributyl(vinyl)tin (2 mmol), and Pd(PPh₃)₄ (3 mol%).
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Add 3 mL of anhydrous toluene to the flask.

Stir the reaction mixture at 110 °C under a nitrogen atmosphere.

Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically

complete within 24 hours.

Upon completion, cool the reaction mixture to room temperature.

Filter the mixture through a pad of diatomite, washing the filter cake with ethyl acetate.

Collect the filtrate and remove the solvent under reduced pressure (vacuum).

Purify the resulting residue by silica gel column chromatography using an eluent mixture of

ethyl acetate and petroleum ether (e.g., 1:20 v/v) to yield the pure product.[6]

Causality: The Pd(PPh₃)₄ catalyst is crucial for facilitating the cross-coupling between the aryl

bromide and the vinyltin reagent. The anhydrous and inert atmosphere is necessary to prevent

the deactivation of the catalyst and side reactions. Purification by column chromatography

effectively separates the desired product from tin byproducts and unreacted starting materials.

Chemical Reactivity and Synthetic Applications
The dual functionality of 2-vinylbenzaldehyde makes it a versatile substrate for a variety of

chemical transformations. The aldehyde can undergo typical reactions like oxidation, reduction,

and nucleophilic addition, while the vinyl group can participate in polymerization and

cycloaddition reactions.

Key Reactions of 2-Vinylbenzaldehyde
// Main compound main [label="2-Vinylbenzaldehyde", fillcolor="#F1F3F4",

fontcolor="#202124", pos="0,0!"];

// Reaction nodes poly [label="Polymerization", fillcolor="#4285F4", fontcolor="#FFFFFF",

pos="-3,2!"]; hydro [label="Intramolecular\nHydroacylation", fillcolor="#34A853",

fontcolor="#FFFFFF", pos="3,2!"]; da [label="Diels-Alder Reaction\n(as Dienophile)",

fillcolor="#FBBC05", fontcolor="#202124", pos="-3,-2!"]; redox
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[label="Oxidation/Reduction\n(Aldehyde)", fillcolor="#EA4335", fontcolor="#FFFFFF",

pos="3,-2!"];

// Product nodes polymer [label="Poly(2-vinylbenzaldehyde)", shape=ellipse, style=filled,

fillcolor="#F8F9FA", fontcolor="#5F6368", pos="-5,2!"]; indanone [label="Indanone

Derivatives", shape=ellipse, style=filled, fillcolor="#F8F9FA", fontcolor="#5F6368", pos="5,2!"];

cyclohexene [label="Cyclohexene Adducts", shape=ellipse, style=filled, fillcolor="#F8F9FA",

fontcolor="#5F6368", pos="-5,-2!"]; acid_alcohol [label="2-Vinylbenzoic Acid /\n2-Vinylbenzyl

Alcohol", shape=ellipse, style=filled, fillcolor="#F8F9FA", fontcolor="#5F6368", pos="5,-2!"];

// Edges main -> poly [label="[Catalyst, e.g., BF₃·OEt₂]", dir=forward, color="#4285F4"]; poly ->

polymer [color="#4285F4"];

main -> hydro [label="[Rh(I) or L-proline catalyst]", dir=forward, color="#34A853"]; hydro ->

indanone [color="#34A853"];

main -> da [label="+ Conjugated Diene", dir=forward, color="#FBBC05"]; da -> cyclohexene

[color="#FBBC05"];

// Main compound main [label="2-Vinylbenzaldehyde", fillcolor="#F1F3F4",

fontcolor="#202124", pos="0,0!"];

// Reaction nodes poly [label="Polymerization", fillcolor="#4285F4", fontcolor="#FFFFFF",

pos="-3,2!"]; hydro [label="Intramolecular\nHydroacylation", fillcolor="#34A853",

fontcolor="#FFFFFF", pos="3,2!"]; da [label="Diels-Alder Reaction\n(as Dienophile)",

fillcolor="#FBBC05", fontcolor="#202124", pos="-3,-2!"]; redox

[label="Oxidation/Reduction\n(Aldehyde)", fillcolor="#EA4335", fontcolor="#FFFFFF",

pos="3,-2!"];

// Product nodes polymer [label="Poly(2-vinylbenzaldehyde)", shape=ellipse, style=filled,

fillcolor="#F8F9FA", fontcolor="#5F6368", pos="-5,2!"]; indanone [label="Indanone

Derivatives", shape=ellipse, style=filled, fillcolor="#F8F9FA", fontcolor="#5F6368", pos="5,2!"];

cyclohexene [label="Cyclohexene Adducts", shape=ellipse, style=filled, fillcolor="#F8F9FA",

fontcolor="#5F6368", pos="-5,-2!"]; acid_alcohol [label="2-Vinylbenzoic Acid /\n2-Vinylbenzyl

Alcohol", shape=ellipse, style=filled, fillcolor="#F8F9FA", fontcolor="#5F6368", pos="5,-2!"];
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// Edges main -> poly [label="[Catalyst, e.g., BF₃·OEt₂]", dir=forward, color="#4285F4"]; poly ->

polymer [color="#4285F4"];

main -> hydro [label="[Rh(I) or L-proline catalyst]", dir=forward, color="#34A853"]; hydro ->

indanone [color="#34A853"];

main -> da [label="+ Conjugated Diene", dir=forward, color="#FBBC05"]; da -> cyclohexene

[color="#FBBC05"];

main -> redox [label="[Oxidant] or [Reductant]", dir=forward, color="#EA4335"]; redox ->

acid_alcohol [color="#EA4335"]; } Caption: Key synthetic transformations of 2-
vinylbenzaldehyde.

Intramolecular Hydroacylation: This is a hallmark reaction of 2-vinylbenzaldehyde, where

the molecule undergoes cyclization to form indanone derivatives. This transformation can be

catalyzed by transition metals like Rhodium(I) or, more recently, by environmentally benign

organocatalysts such as L-proline.[7][8] This reaction is a powerful tool for constructing the

indanone core, a scaffold present in numerous bioactive molecules, including the anti-

Alzheimer's drug Donepezil.[7][9]

Diels-Alder Reaction: The vinyl group of 2-vinylbenzaldehyde can act as a dienophile in

[4+2] cycloaddition reactions with conjugated dienes to form substituted cyclohexene rings.

[10][11] The electron-withdrawing aldehyde group activates the vinyl group, making it a more

reactive dienophile. This reaction is a reliable method for constructing six-membered rings

with high stereochemical control.[10]

Polymerization: 2-Vinylbenzaldehyde can undergo polymerization through its vinyl group,

typically initiated by cationic catalysts like BF₃·OEt₂.[12] The resulting polymers contain

pendant aldehyde groups, which can be further modified, making them useful as functional

polymers or polymer supports. Cationic polymerization can sometimes lead to

cyclopolymerization, where both the vinyl and aldehyde groups participate to form cyclic

units within the polymer backbone.[12][13]

Applications in Research and Development
The unique reactivity of 2-vinylbenzaldehyde has led to its use in several areas of chemical

science.
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Pharmaceutical Synthesis: Its ability to form the indanone skeleton via intramolecular

hydroacylation makes it a key precursor for synthesizing pharmaceutically important

molecules.[7][8] The indanone framework is a common feature in many biologically active

compounds.

Polymer and Materials Science: As a functional monomer, 2-vinylbenzaldehyde is used to

create polymers with reactive aldehyde side chains. These polymers can be used for post-

polymerization modification, cross-linking, or as scaffolds for attaching other molecules.

Copolymers of 2-vinylbenzaldehyde with other monomers, like styrene, have also been

explored for creating functional materials.[14]

Organic Synthesis: Beyond its signature reactions, 2-vinylbenzaldehyde serves as a

versatile intermediate for creating complex molecular architectures. The two functional

groups can be manipulated independently or in concert to build intricate carbocyclic and

heterocyclic systems.

Safety and Handling
2-Vinylbenzaldehyde is a hazardous chemical and must be handled with appropriate safety

precautions.

Hazards: It is harmful if swallowed and causes skin and serious eye irritation. It may also

cause respiratory irritation.[3]

Precautions for Safe Handling:

Avoid contact with skin, eyes, and clothing.[15]

Use only in a well-ventilated area, and avoid breathing fumes or dust.[15]

Wear suitable protective clothing, including gloves and eye/face protection.[15]

Wash hands thoroughly after handling.[15]

Storage Conditions: Store in a cool, dry, well-ventilated area in a tightly sealed container

under an inert atmosphere.[3][15] Keep away from sources of ignition.[15]
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Always consult the latest Safety Data Sheet (SDS) from the supplier before handling this

compound.

Conclusion
2-Vinylbenzaldehyde stands out as a bifunctional building block of significant utility in modern

organic and polymer chemistry. Its unique ortho-arrangement of a vinyl and an aldehyde group

provides a gateway to valuable synthetic transformations, most notably the intramolecular

hydroacylation to form indanones and participation in Diels-Alder cycloadditions. For

researchers in drug discovery, materials science, and synthetic methodology, a thorough

understanding of the properties and reactivity of 2-vinylbenzaldehyde opens up numerous

possibilities for innovation and the efficient construction of complex molecular targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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